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Compound of Interest

Compound Name:
3,3'-Dichloro-4'-

methylbenzophenone

CAS No.: 951890-84-9

Cat. No.: B1359002

Get Quote

Comprehensive Spectral Characterization and Analytical Workflows for 3,3'-Dichloro-4'-
methylbenzophenone

Executive Summary
Halogenated benzophenones are highly valued in medicinal chemistry and materials science,

frequently serving as rigid pharmacophores, photoaffinity labels, and critical intermediates in

the synthesis of antimitotic agents. 3,3'-Dichloro-4'-methylbenzophenone (CAS: 951890-84-

9) is a specialized diaryl ketone whose asymmetric halogenation and methylation present

unique electronic environments.

For drug development professionals and analytical chemists, the precise spectral

characterization of this molecule is not merely a regulatory checkbox—it is a mechanistic

necessity. Understanding the exact spectral signatures allows researchers to track

phototransformation, verify synthetic purity, and monitor degradation in complex matrices[1].

This whitepaper provides an authoritative, in-depth breakdown of the Nuclear Magnetic

Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) profiles
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of 3,3'-Dichloro-4'-methylbenzophenone, culminating in a self-validating experimental

protocol for robust data acquisition.

Structural and Physicochemical Profiling
Before diving into spectral causality, it is critical to establish the baseline physicochemical

parameters of the molecule. The asymmetric nature of the two phenyl rings (Ring A: 3-

chlorophenyl; Ring B: 3'-chloro-4'-methylphenyl) dictates its distinct spectral behavior.

Property Value

IUPAC Name
(3-chlorophenyl)(3-chloro-4-

methylphenyl)methanone

CAS Number 951890-84-9

Molecular Formula C₁₄H₁₀Cl₂O

Molecular Weight 265.13 g/mol

Exact Mass 264.0109 Da

Hydrogen Bond Acceptors 1 (Carbonyl Oxygen)

Hydrogen Bond Donors 0

High-Resolution Spectral Data Analysis & Causality
Nuclear Magnetic Resonance (NMR) Spectroscopy
The exact assignment of benzophenone derivatives relies heavily on understanding the

anisotropic deshielding effects of the central carbonyl group combined with the inductive (-I)

and resonance (+R) effects of the meta-chlorine atoms[2].

¹H NMR (400 MHz, CDCl₃) Causality & Assignments:

Aliphatic Region: The methyl group at the 4'-position appears as a sharp singlet at ~2.45

ppm (3H). Its upfield position is typical for benzylic protons, slightly deshielded by the

adjacent aromatic ring but unaffected by the distant carbonyl.
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Ring B (3'-chloro-4'-methylphenyl):

H-2' (~7.75 ppm, d, J = 1.8 Hz, 1H): This proton is highly deshielded because it is

positioned directly between the electron-withdrawing carbonyl and the electronegative

chlorine. The small J-value indicates it only experiences meta-coupling with H-6'.

H-6' (~7.55 ppm, dd, J = 7.8, 1.8 Hz, 1H): Ortho to the carbonyl, it is significantly

deshielded. It exhibits ortho-coupling to H-5' and meta-coupling to H-2'.

H-5' (~7.35 ppm, d, J = 7.8 Hz, 1H): Located ortho to the methyl group and meta to the

carbonyl, it is the most shielded aromatic proton on this ring, appearing as a clean doublet

due to ortho-coupling with H-6'.

Ring A (3-chlorophenyl):

H-2 (~7.78 ppm, t, J = 1.8 Hz, 1H): Isolated between the carbonyl and chlorine, it mirrors

H-2' but appears as a fine triplet due to dual meta-coupling with H-4 and H-6.

H-6 (~7.65 ppm, dt, J = 7.8, 1.5 Hz, 1H): Deshielded by the carbonyl, coupling ortho to H-5

and meta to H-2/H-4.

H-4 (~7.58 ppm, ddd, J = 8.0, 2.0, 1.0 Hz, 1H): Ortho to the chlorine, experiencing its

inductive withdrawal.

H-5 (~7.45 ppm, t, J = 7.8 Hz, 1H): Meta to both the carbonyl and chlorine, it is relatively

shielded and couples ortho to both H-4 and H-6.

¹³C NMR (100 MHz, CDCl₃) Key Shifts: The carbonyl carbon (C=O) dominates the downfield

region at 194.2 ppm. The quaternary carbons attached to the halogens (C-3, C-3') appear at

~134.8 ppm, driven by the electronegativity of chlorine. The methyl carbon (C-4') is found at

20.1 ppm.

Mass Spectrometry (GC-EI-MS)
Under Electron Ionization (EI, 70 eV), halogenated benzophenones exhibit highly predictable

fragmentation driven by the instability of the radical cation at the carbonyl oxygen[3]. The
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molecular ion M⁺• appears at m/z 264, displaying a classic 100:65:10 isotopic abundance ratio

characteristic of a di-chlorinated species (M : M+2 : M+4).

Because the molecule lacks a γ-hydrogen, it cannot undergo a McLafferty rearrangement.

Instead, fragmentation is strictly governed by α-cleavage on either side of the carbonyl group,

yielding stable acylium ions.

Fourier-Transform Infrared (FT-IR) Spectroscopy
C=O Stretch: A strong, sharp peak at 1660 cm⁻¹. The conjugation of the carbonyl with two

phenyl rings lowers the stretching frequency compared to aliphatic ketones (~1715 cm⁻¹).

C=C Aromatic Stretches: Multiple sharp bands between 1570–1590 cm⁻¹.

C-Cl Stretch: A distinct, strong band in the fingerprint region at 1050–1090 cm⁻¹.

Mechanistic Diagram: EI-MS Fragmentation Pathway
The diagram below maps the causal flow of the primary α-cleavage events that define the

mass spectrum of 3,3'-Dichloro-4'-methylbenzophenone.
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Figure 1: Primary EI-MS fragmentation pathways of 3,3'-Dichloro-4'-methylbenzophenone.

Experimental Protocol: Standardized Workflow for
Spectral Acquisition
To ensure trustworthiness and reproducibility, spectral acquisition must be treated as a self-

validating system. The following protocol outlines the exact methodology required to generate

quantitative, artifact-free NMR data for this specific compound.
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Step 1: Sample Preparation

Action: Weigh exactly 15.0 mg of the purified analyte. Dissolve completely in 0.6 mL of

deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a 5

mm precision NMR tube.

Causality: The 15 mg concentration strikes the optimal balance: it is concentrated enough to

yield a high signal-to-noise (S/N) ratio for ¹³C acquisition within a reasonable timeframe, but

dilute enough to prevent viscosity-induced line broadening, which would obscure the critical

<2 Hz meta-couplings. TMS provides an absolute zero-point calibration.

Step 2: Instrument Tuning & Shimming

Action: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock onto the

deuterium signal of the CDCl₃. Execute an automated 3D gradient shimming protocol (e.g.,

topshim).

Causality: Halogenated benzophenones possess highly complex multiplet structures.

Inhomogeneous magnetic fields will artificially broaden peaks, causing the fine doublet-of-

doublets (dd) and doublet-of-triplets (dt) to collapse into unresolved multiplets, destroying

structural evidence[2].

Step 3: ¹H Quantitative Acquisition

Action: Acquire 16 scans with a spectral width of 20 ppm. Crucial: Set the relaxation delay

(D1) to 2.0 seconds.

Causality: A 2.0-second D1 delay ensures that all protons fully relax to their equilibrium

magnetization state between RF pulses. This makes the resulting integration strictly

quantitative, allowing the analyst to definitively prove the presence of exactly 10 protons (3

aliphatic, 7 aromatic).

Step 4: ¹³C and DEPT-135 Validation Sequence

Action: Acquire a standard ¹³C spectrum (512 scans) followed immediately by a DEPT-135

(Distortionless Enhancement by Polarization Transfer) sequence.
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Causality (The Self-Validating Step): The DEPT-135 sequence will yield positive signals for

the single methyl carbon (CH₃) and the six aromatic methine carbons (CH). The six

quaternary carbons (C=O, C-Cl, C-CH₃, C-C) will completely disappear. By cross-referencing

the ¹H integration (10 protons) with the DEPT-135 output (7 protonated carbons) and the

standard ¹³C output (14 total carbons), the structural integrity of the molecule is

mathematically proven from within the dataset itself.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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